Cas no 1803671-54-6 (Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1803671-54-6
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4851214
• Update Time: 2025-10-30

Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C8H5Cl2F2NO2/c1-15-8(14)5-3(7(11)12)2-4(9)6(10)13-5/h2,7H,1H3
• InChI Key： MXWWUKYHQMADJI-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(=O)OC)C(C(F)F)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-6-carboxylate

Comprehensive Overview of Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1803671-54-6)

The compound Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1803671-54-6) is a highly specialized pyridine derivative that has garnered significant attention in the field of agrochemical and pharmaceutical research. Its unique molecular structure, featuring a difluoromethyl group and dichloro substitutions, makes it a valuable intermediate for synthesizing advanced functional materials. Researchers and industry professionals frequently search for terms like "pyridine carboxylate derivatives," "difluoromethyl pyridine applications," and "synthesis of halogenated pyridines" to explore its potential uses.

In recent years, the demand for fluorinated pyridine compounds has surged due to their enhanced bioactivity and stability. The presence of both chloro and fluoro substituents in Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-6-carboxylate contributes to its versatility in cross-coupling reactions, a topic often queried in academic and industrial forums. This compound is particularly relevant in the development of novel crop protection agents, aligning with the growing interest in "sustainable agrochemicals" and "eco-friendly pest control."

The synthesis of Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-6-carboxylate typically involves multi-step processes, including halogenation and esterification, which are frequently discussed in organic chemistry circles. Searches for "pyridine carboxylate synthesis" or "halogenated pyridine derivatives" often lead to studies involving this compound. Its methyl ester group further enhances its reactivity, making it a preferred choice for derivatization in drug discovery pipelines.

From an analytical perspective, the characterization of CAS No. 1803671-54-6 relies heavily on techniques such as NMR spectroscopy and mass spectrometry. Queries like "NMR data for difluoromethyl pyridines" or "MS analysis of halogenated esters" reflect the compound's technical significance. Its stability under various pH conditions also makes it a subject of interest for "material science applications" and "chemical storage stability" studies.

In the context of industrial scalability, Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-6-carboxylate is often evaluated for its cost-effectiveness and yield optimization. Keywords such as "large-scale pyridine synthesis" and "process chemistry for fluorinated compounds" highlight its commercial relevance. Additionally, its role in green chemistry initiatives, particularly in reducing solvent waste, aligns with the trending search term "green synthesis of heterocycles."

Looking ahead, the compound's potential applications in electronic materials and catalysis are emerging as hot topics. Searches for "pyridine-based electronic materials" and "catalytic applications of halogenated pyridines" underscore its interdisciplinary appeal. As research continues to uncover new functionalities, CAS No. 1803671-54-6 is poised to remain a cornerstone in both academic and industrial chemistry landscapes.